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Compound of Interest

Compound Name:
1-Cyclohexyl-2,2-difluoroethan-1-

ol

CAS No.: 153801-10-6

Cat. No.: B2867091

Get Quote

Executive Summary & Structural Logic
The analysis of 1-Cyclohexyl-2,2-difluoroethan-1-ol represents a classic challenge in modern

medicinal chemistry: characterizing a molecule where steric bulk (cyclohexyl) competes with

stereoelectronic effects (difluoromethyl).

This scaffold is not merely a lipophilic alcohol; it is a strategic bioisostere. The

moiety acts as a "lipophilic hydrogen bond donor," modulating pKa and metabolic stability
compared to a standard ethyl or methyl group.

Structural Deconstruction
Chiral Center (C1): The carbon bearing the hydroxyl group is a stereogenic center. Due to

the adjacent

group, the two fluorine atoms are diastereotopic. They are chemically and magnetically non-
equivalent, a critical feature for NMR analysis.
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Difluoromethyl Group (

): This group introduces a strong dipole and potential for intramolecular hydrogen bonding (

), influencing the preferred conformation in solution.

Cyclohexyl Ring: Provides significant steric bulk, restricting the rotameric freedom of the C1-

C2 bond and locking the molecule into specific conformational minima.

Synthesis & Purity Profile
To analyze the molecule, one must first ensure the integrity of the sample. The most robust

synthetic route for high-purity analysis is the reduction of the corresponding

-difluoroketone.

Experimental Workflow: Synthesis & Resolution
The following Graphviz diagram outlines the logic flow from synthesis to enantiomeric

separation.

Start: Cyclohexyl-2,2-difluoroethan-1-one

Racemic 1-Cyclohexyl-2,2-difluoroethan-1-ol

 Reduction

Reductant (NaBH4 or Ru-Catalyst)

QC: 19F NMR (Check for HF elimination) Chiral HPLC Resolution
(Amylose-based Phase)

 Pass
Enantiomer A (R)

Enantiomer B (S)

Click to download full resolution via product page

Figure 1: Workflow for the synthesis and chiral resolution of the target alcohol. Note the critical

QC step to detect defluorination byproducts.

Protocol 1: Synthesis via Ketone Reduction
Standard Operating Procedure (SOP-SYN-042)

Setup: Dissolve 1-cyclohexyl-2,2-difluoroethan-1-one (1.0 eq) in anhydrous MeOH at 0°C.

Addition: Add
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(1.2 eq) portion-wise. Note: Evolution of gas (

) will occur; ensure venting.

Quench: After 1 hour, quench with sat.

.

Extraction: Extract with DCM (

). Wash combined organics with brine.

Purification: Silica gel chromatography (Hex/EtOAc gradient).

Critical Check: Monitor for the elimination byproduct (1-cyclohexyl-2,2-difluoroethene),

which appears if the reaction is too basic or heated.

Spectroscopic Characterization (The Core Analysis)
This is the most technically demanding aspect. Because C1 is chiral, the two fluorine atoms on

C2 are diastereotopic. They constitute an ABX spin system (where A and B are the fluorines,

and X is the proton on the same carbon).

NMR Analysis
Do not expect a simple doublet.[1] You will observe a complex pattern due to

geminal coupling and

vicinal coupling.

Chemical Shift: Typically

to

ppm.

Pattern: Two distinct multiplets (part of an ABX system).

Coupling Constants:
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(Geminal): Large, typically

.

(Geminal proton):

.

(Vicinal to CH-OH):

(depends on dihedral angle).

NMR Analysis
The proton on the difluoromethyl group (

) is the diagnostic signal.

Appearance: A triplet of doublets (td) or doublet of triplets (dt) depending on resolution,

typically centered around

ppm.

Coupling: It couples to two fluorines (

) and the adjacent methine proton (

).

Visualizing the ABX System
The following diagram explains the magnetic environment causing the complex splitting.
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Figure 2: The ABX Spin System. The chiral center renders Fluorine A and B magnetically

inequivalent, resulting in strong geminal coupling (

).

Conformational Analysis: The Gauche Effect
In drug design, the conformation of this side chain dictates binding affinity.

The "Fluorine Gauche Effect"
Contrary to steric intuition (which would place large groups anti), 1,2-difluoroethane derivatives

often prefer a gauche conformation.[2]
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Mechanism: Hyperconjugation

.

Intramolecular H-Bonding: In non-polar solvents (e.g.,

), the hydroxyl proton often forms a weak hydrogen bond with one fluorine (

). This stabilizes the gauche conformer further.[3][4]

Implication: In a protein binding pocket, this "pre-organized" conformation can reduce the

entropic penalty of binding if the pocket complements this shape.

Solvent Predominant Interaction Preferred Conformation

Chloroform (

)

Intramolecular H-Bond (

)
Gauche (folded)

DMSO-
Intermolecular H-Bond (

)
Anti (extended)

Water
Hydrophobic collapse / H-

bonding
Dynamic Equilibrium

Physicochemical Properties Data
The following table summarizes the estimated properties relevant to lead optimization.
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Property Value (Est.) Relevance

Molecular Weight 164.19 g/mol
Fragment-based design

compliant.

cLogP 2.1 - 2.4
Moderate lipophilicity; good

membrane permeability.

pKa (OH) ~12.5
More acidic than ethanol (~16)

due to electron-withdrawing F.

H-Bond Donors 1
The -OH group (modulated by

F).

H-Bond Acceptors 2-3
Oxygen + Fluorines (weak

acceptors).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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